Amines are a class of organic compounds characterized by the presence of at least one amino group (-NH₂) in their structure. They play crucial roles in various industries, including pharmaceuticals, agriculture, and manufacturing. Amines can be classified into primary, secondary, and tertiary based on the number of carbon atoms directly bonded to the nitrogen atom. Primary amines have the general formula R-NH₂, where R is an alkyl or aryl group. They are known for their strong amine odor and can form ammonium salts when reacted with acids. Secondary amines (R₂NH) contain two alkyl or aryl groups attached to the nitrogen atom, while tertiary amines (R₃N) have three alkyl or aryl substituents. These compounds exhibit basic properties due to the lone pair of electrons on the nitrogen atom, which can accept protons from acids. Amines are versatile in synthesis and modification, allowing for a wide range of applications such as catalysts, surfactants, and intermediates in organic reactions.